Cas no 2877659-04-4 (2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

• Product Name: 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• CAS No: 2877659-04-4
• MF: C₁₉H₂₈N₂O₄S
• MW: 380.501624107361
• CID: 5308064
• PubChem ID: 165432011
• Update Time: 2025-05-27

2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2877659-04-4
• 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
• F6830-8419
• AKOS040887917
• 1-[4-(Methylsulfonyl)phenyl]-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C19H28N2O4S/c1-26(23,24)18-4-2-17(3-5-18)21-10-6-15(7-11-21)14-19(22)20-16-8-12-25-13-9-16/h2-5,15-16H,6-14H2,1H3,(H,20,22)
• InChI Key： ZWMCMRUAACGQGU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C)(=O)=O)C=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 380.17697855g/mol
• Monoisotopic Mass: 380.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.6±55.0 °C(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Comprehensive Overview of 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877659-04-4)

2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877659-04-4) is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. This compound features a piperidine core linked to a methanesulfonylphenyl group and an oxan-4-yl acetamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug development.

The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its biological efficacy. Recent publications highlight its role in modulating cell signaling pathways, a subject of high interest in cancer research and neurodegenerative diseases. Given the rising demand for small-molecule therapeutics, 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide stands out due to its balanced lipophilicity and bioavailability, key factors in drug design.

From a chemical properties perspective, this compound exhibits stability under physiological conditions, which is critical for in vivo applications. Its molecular weight and polar surface area align well with the criteria for blood-brain barrier (BBB) penetration, a feature highly sought after in central nervous system (CNS) drug development. This aligns with current trends in addressing Alzheimer's disease and Parkinson's disease, where BBB-crossing molecules are in high demand.

The pharmacokinetic profile of 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide has also been a focal point in preclinical studies. Its metabolic stability and half-life in animal models suggest potential for oral administration, a preferred route in patient-centric drug development. Additionally, its interaction with cytochrome P450 enzymes has been investigated to assess drug-drug interaction risks, a critical consideration in polypharmacy scenarios.

In the context of green chemistry and sustainable synthesis, efforts have been made to streamline the production of this compound using catalytic methods and environmentally friendly solvents. This reflects the growing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles. The compound's scalability further enhances its appeal for large-scale applications.

Ongoing research explores the therapeutic potential of 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide in autoimmune disorders and inflammatory diseases, areas where small-molecule inhibitors are increasingly prioritized. Its ability to modulate immune cell activity without significant cytotoxicity positions it as a viable candidate for next-generation immunomodulators.

In summary, 2-[1-(4-methanesulfonylphenyl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877659-04-4) represents a multifaceted compound with broad applicability in drug discovery and biomedical research. Its structural ingenuity, combined with promising pharmacological properties, makes it a subject of continued investigation and innovation in the life sciences.